Cas no 1858187-16-2 (N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide)

• Product Name: N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide
• CAS No: 1858187-16-2
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6073171
• PubChem ID: 165454552
• Update Time: 2025-06-08

N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 1858187-16-2
• N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide
• EN300-714529

• Inchi： 1S/C10H11F2NO2/c1-15-6-9(14)13-8-4-2-7(3-5-8)10(11)12/h2-5,10H,6H2,1H3,(H,13,14)
• InChI Key： LICRXUTVPZWOBD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(COC)=O)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide

Professional Introduction to N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide (CAS No. 1858187-16-2)

N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 1858187-16-2, represents a fascinating intersection of medicinal chemistry and synthetic organic chemistry. Its molecular structure, characterized by a difluoromethyl substituent and a methoxyacetamide backbone, imparts unique chemical properties that make it a valuable candidate for various biochemical applications.

The difluoromethyl group is particularly noteworthy in the context of drug design due to its ability to enhance metabolic stability and binding affinity. This modification has been widely explored in the development of small-molecule inhibitors and prodrugs. In particular, the presence of two fluorine atoms at the same carbon atom increases the compound's lipophilicity and resistance to enzymatic degradation, which are critical factors in prolonging its biological activity. Such attributes have made derivatives of this moiety indispensable in the quest for novel therapeutic agents.

The methoxyacetamide moiety, on the other hand, contributes to the compound's solubility and bioavailability. This functional group is commonly found in many biologically active molecules, where it serves as a hinge point for interactions with biological targets. The combination of these two distinct structural features makes N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide a promising scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures has been shown to modulate pharmacokinetic properties, including absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. For instance, studies have demonstrated that fluorine substitution can lead to increased binding affinity to enzymes and receptors, thereby improving drug efficacy. This trend underscores the importance of compounds like N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide in modern drug discovery efforts.

The synthesis of N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide involves a series of well-established organic reactions that highlight the versatility of current synthetic methodologies. Key steps typically include the introduction of the difluoromethyl group via halogen exchange or metal-catalyzed coupling reactions, followed by functionalization at the amide position. The use of advanced catalytic systems has enabled more efficient and scalable production processes, making it feasible to explore this compound in larger-scale applications.

The pharmaceutical industry has shown particular interest in exploring the potential of N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide as a lead compound for drug development. Its unique structural features suggest applications in multiple therapeutic areas, including oncology, anti-inflammatory diseases, and central nervous system disorders. Preclinical studies have begun to uncover its pharmacological profile, revealing promising interactions with various biological targets. These findings have spurred further investigation into its potential as a therapeutic agent.

One notable area of research involves the use of N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide as an intermediate in the synthesis of more complex molecules. By serving as a building block, this compound allows researchers to rapidly explore diverse chemical spaces without having to start from scratch. This approach has accelerated the discovery process in medicinal chemistry labs worldwide.

The growing body of literature on fluorinated amides also highlights their role as key components in drug design. The stability and reactivity offered by these structures make them ideal for developing drugs with enhanced pharmacological properties. For instance, modifications at the amide bond can fine-tune solubility and bioavailability while maintaining high potency against biological targets.

In conclusion, N-[4-(difluoromethyl)phenyl]-2-methoxyacetamide (CAS No. 1858187-16-2) stands out as a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. The presence of both a difluoromethyl group and an amide moiety endows it with properties that are highly desirable in drug development. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in shaping future therapeutics.